A simple mix-and-read bacteria detection system based on a DNAzyme and a molecular beacon†

Chemical Communications Pub Date: 2019-05-24 DOI: 10.1039/C9CC03746B

Abstract

Here, we describe a simple mix-and-read method for the detection of specific bacterial strains that uses a DNAzyme and a molecular beacon to generate a signal. We have greatly improved upon the previously described DNAzyme-based bacteria detection method by eliminating a tedious preparation step while maintaining detection sensitivity.

Graphical abstract: A simple mix-and-read bacteria detection system based on a DNAzyme and a molecular beacon
A simple mix-and-read bacteria detection system based on a DNAzyme and a molecular beacon†
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